Cas no 944900-00-9 (5-(Trifluoromethyl)pyrimidine-2-carbaldehyde)

5-(Trifluoromethyl)pyrimidine-2-carbaldehyde structure
944900-00-9 structure
Product Name:5-(Trifluoromethyl)pyrimidine-2-carbaldehyde
CAS No:944900-00-9
MF:C6H3F3N2O
MW:176.096031427383
CID:2114748
Update Time:2023-08-03

5-(Trifluoromethyl)pyrimidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(trifluoromethyl)-2-Pyrimidinecarboxaldehyde
    • 5-(trifluoromethyl)pyrimidine-2-carbaldehyde
    • AB58619
    • 2-Pyrimidinecarboxaldehyde, 5-(trifluoromethyl)-
    • 5-(Trifluoromethyl)pyrimidine-2-carbaldehyde
    • Inchi: 1S/C6H3F3N2O/c7-6(8,9)4-1-10-5(3-12)11-2-4/h1-3H
    • InChI Key: ANBYURMMALGMBH-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C=O)N=C1)(F)F

Computed Properties

  • Exact Mass: 176.02
  • Monoisotopic Mass: 176.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8

5-(Trifluoromethyl)pyrimidine-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ3101-100MG
5-(trifluoromethyl)pyrimidine-2-carbaldehyde
944900-00-9 95%
100MG
¥ 1,920.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ3101-250MG
5-(trifluoromethyl)pyrimidine-2-carbaldehyde
944900-00-9 95%
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¥ 3,075.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ3101-500MG
5-(trifluoromethyl)pyrimidine-2-carbaldehyde
944900-00-9 95%
500MG
¥ 5,121.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ3101-1G
5-(trifluoromethyl)pyrimidine-2-carbaldehyde
944900-00-9 95%
1g
¥ 7,682.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ3101-5G
5-(trifluoromethyl)pyrimidine-2-carbaldehyde
944900-00-9 95%
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¥ 23,047.00 2023-04-12
Ambeed
A258162-1g
5-(Trifluoromethyl)pyrimidine-2-carbaldehyde
944900-00-9 98%
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$1378.0 2025-04-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ3101-100mg
5-(trifluoromethyl)pyrimidine-2-carbaldehyde
944900-00-9 95%
100mg
¥2095.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ3101-250mg
5-(trifluoromethyl)pyrimidine-2-carbaldehyde
944900-00-9 95%
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¥3355.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ3101-500mg
5-(trifluoromethyl)pyrimidine-2-carbaldehyde
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¥5587.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ3101-1g
5-(trifluoromethyl)pyrimidine-2-carbaldehyde
944900-00-9 95%
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¥8381.0 2024-04-16
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